Cas no 305336-46-3 (1-benzyl-4-(4-fluorobenzenesulfonyl)piperazine)

• Product Name: 1-benzyl-4-(4-fluorobenzenesulfonyl)piperazine
• CAS No: 305336-46-3
• MF: C₁₇H₁₉FN₂O₂S
• MW: 334.408366441727
• CID: 1443298
• PubChem ID: 563073
• Update Time: 2025-04-20

1-benzyl-4-(4-fluorobenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(4-fluorophenyl)sulfonyl]-4-(phenylmethyl)-
• 1-benzyl-4-(4-fluorobenzenesulfonyl)piperazine
• Oprea1_668749
• 1-Benzyl-4-[(4-fluorophenyl)sulfonyl]piperazine
• SR-01000474143-1
• STK072308
• F0869-0022
• UPCMLD0ENAT5259677:001
• Piperazine, 1-benzyl-4-(4-fluorophenylsulfonyl)-
• Cambridge id 5347245
• 1-benzyl-4-(4-fluorophenyl)sulfonylpiperazine
• 1-Benzyl-4-[(4-fluorophenyl)sulfonyl]piperazine #
• ZELPCLANZBCFKR-UHFFFAOYSA-N
• 1-benzyl-4-((4-fluorophenyl)sulfonyl)piperazine
• AKOS000552443
• AB00081891-01
• SCHEMBL7461917
• Z45509583
• SR-01000474143
• 305336-46-3

• Inchi： 1S/C17H19FN2O2S/c18-16-6-8-17(9-7-16)23(21,22)20-12-10-19(11-13-20)14-15-4-2-1-3-5-15/h1-9H,10-14H2
• InChI Key： ZELPCLANZBCFKR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(N1CCN(CC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 334.11527
• Monoisotopic Mass: 334.11512719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 458
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 49Ų

Experimental Properties

• PSA: 40.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides